ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate

• IUPAC Name: ethyl 2-(1,3-benzoxazol-2-yl)-2-(3-nitropyridin-2-yl)acetate
• InChI: InChI=1S/C16H13N3O5/c1-2-23-16(20)13(14-11(19(21)22)7-5-9-17-14)15-18-10-6-3-4-8-12(10)24-15/h3-9,13H,2H2,1H3
• InChI Key: QZUDAUWSNMZZHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(C=CC=N1)[N+](=O)[O-])C2=NC3=CC=CC=C3O2
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

Ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound is synthesized through a multi-step process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and cellular pathways. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, through the activation of caspases and the downregulation of various anti-apoptotic proteins. In bacteria and fungi, this compound has been shown to inhibit various enzymes involved in cell wall synthesis and energy metabolism, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of enzyme activity. In animal studies, this compound has been shown to exhibit low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate in lab experiments is its potent and selective activity against various cancer cell lines and microbial strains. This compound also exhibits low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent. However, one of the main limitations of using this compound in lab experiments is its complex synthesis method, which requires multiple steps and specialized equipment.

Future Directions

There are several future directions for the study of ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate. One of the main areas of focus is the development of this compound as a therapeutic agent for the treatment of cancer and infectious diseases. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its potency and selectivity against various targets. In addition, the potential applications of this compound in material science and agriculture warrant further investigation, as it may have significant implications for the development of new materials and the improvement of crop yields.

Synthesis Methods

The synthesis of ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate involves a multi-step process that includes the condensation of 3-nitro-2-pyridinecarboxaldehyde with salicylaldehyde in the presence of a base to form 2-hydroxy-1,3-benzoxazole. The resulting compound is then esterified with ethyl chloroacetate in the presence of a base to form ethyl 2-(2-hydroxy-1,3-benzoxazol-yl)-2-oxoacetate, which is further treated with a base and an acid to obtain this compound.

Scientific Research Applications

Ethyl 1,3-benzoxazol-2-yl(3-nitro-2-pyridinyl)acetate has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess antimicrobial activity against various bacterial and fungal strains. In agriculture, this compound has been studied for its potential as a herbicide and pesticide, as it has been shown to inhibit the growth of various weed and insect species. In material science, this compound has been studied for its potential as a fluorescent probe and as a building block for the synthesis of various organic materials.